1-Fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene
Description
1-Fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene is an organic compound characterized by the presence of a fluorine atom, an isocyanate group, and a methyl group attached to a benzene ring
Properties
Molecular Formula |
C11H12FNO |
|---|---|
Molecular Weight |
193.22 g/mol |
IUPAC Name |
1-fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene |
InChI |
InChI=1S/C11H12FNO/c1-8-4-5-10(12)9(6-8)11(2,3)13-7-14/h4-6H,1-3H3 |
InChI Key |
LPHAAEAWQYAVMF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C(C)(C)N=C=O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene typically involves several steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as fluorobenzene derivatives and isocyanate precursors.
Reaction Conditions: The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to facilitate the desired chemical transformations.
Industrial Production: On an industrial scale, the production methods may involve continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product.
Chemical Reactions Analysis
1-Fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced derivatives.
Substitution: The fluorine and isocyanate groups can participate in substitution reactions, leading to the formation of new compounds with different functional groups.
Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts for substitution reactions
Scientific Research Applications
1-Fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound’s derivatives may be studied for their biological activity and potential therapeutic applications.
Medicine: Research into its potential use in drug development and as a precursor for pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-Fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene involves its interaction with molecular targets and pathways:
Molecular Targets: The compound may interact with enzymes, receptors, or other biomolecules, leading to specific biological effects.
Pathways Involved: The pathways may include signal transduction, metabolic processes, or other cellular mechanisms that are influenced by the compound’s presence.
Comparison with Similar Compounds
1-Fluoro-2-(2-isocyanatopropan-2-yl)-4-methylbenzene can be compared with similar compounds to highlight its uniqueness:
Similar Compounds: Compounds such as 1-fluoro-2-(1-iodo-2-isocyanatopropan-2-yl)benzene and 1-chloro-2-fluorobenzene share structural similarities but differ in their chemical properties and reactivity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
